N-(1-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyl)acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C24H23N5O2S/c1-15-6-4-7-16(12-15)13-22(30)26-21-14-19(20-10-5-11-32-20)28-29(21)24-25-18-9-3-2-8-17(18)23(31)27-24/h4-7,10-12,14H,2-3,8-9,13H2,1H3,(H,26,30)(H,25,27,31)
• InChI Key: NLPFZCXYIKJPNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC(=NN2C3=NC4=C(CCCC4)C(=O)N3)C5=CC=CS5
• Molecular Formula: C24H23N5O2S
• Molecular Weight: 445.5 g/mol

Description

N-(1-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C24H23N5O2S and its molecular weight is 445.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Related Compounds

• Research has been conducted on the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with metals like Co(II) and Cu(II). These studies have shown that the structure of these compounds can lead to different supramolecular architectures and significant antioxidant activity due to various hydrogen bonding interactions (Chkirate et al., 2019).

• Another study focused on the synthesis of acetamides bearing 3-aryl-3,4-dihydroquinazolin-4-one and 2-thioxothiazolidin-4-one moieties, showcasing the diverse potential of these compounds for further biological or chemical applications (Nguyen et al., 2022).

Biological Activities and Potential Applications

• Novel 4(3H)-quinazolinone derivatives containing biologically active moieties such as thiazole, pyridinone, and chromene were synthesized, with some showing high to moderate activity against cells and significant activity against Aspergillus ochraceus Wilhelm, indicating their potential as antitumor and antifungal agents (El-bayouki et al., 2011).

• A series of N-(6-bromo-2-methyl-4-oxoquinazolin-3(4H)-yl)-2-(4-(3-chloro-2-(substitutedphenyl)-4oxoazetidin-1-yl)-5-(pyridin-4-yl)-5-thio)acetamido-1,2,4-triazoles were prepared and screened for antibacterial activity, highlighting the compound's role in developing new antimicrobial agents (Singh et al., 2010).

Development of Coordination Complexes

• The coordination complexes derived from similar pyrazole-acetamide derivatives exhibit distinct supramolecular architectures through hydrogen bonding, which can be harnessed in materials science for the development of novel materials with specific properties (Chkirate et al., 2019).